Cas no 1805340-51-5 (3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine)

3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structural features—including the aminomethyl group, bromo substitution, and difluoromethyl moiety—enhance its reactivity and binding affinity, making it a valuable intermediate in drug discovery and synthesis. The presence of a methoxy group further contributes to its stability and solubility, facilitating downstream modifications. This compound is particularly useful in the development of bioactive molecules due to its ability to participate in diverse chemical transformations, such as nucleophilic substitutions and cross-coupling reactions. Its well-defined purity and consistent performance ensure reliability in research and industrial processes.

3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine structure

1805340-51-5 structure

Product Name:3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine

CAS No:1805340-51-5

MF:C₈H₉BrF₂N₂O

MW:267.070667982101

CID:4863438

Update Time:2025-10-25

3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine
- Inchi： 1S/C8H9BrF2N2O/c1-14-8-5(3-12)4(7(10)11)2-6(9)13-8/h2,7H,3,12H2,1H3
- InChI Key： AROZLNNITOQLQI-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)F)=C(C(=N1)OC)CN

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 1.7
Topological Polar Surface Area: 48.1

3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029057356-1g	3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine	1805340-51-5	97%	1g	$1,534.70	2022-04-01

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Additional information on 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine

3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine, identified by the CAS number 1805340-51-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with an amino methyl group at position 3, a bromine atom at position 6, a difluoromethyl group at position 4, and a methoxy group at position 2. These substituents contribute to its distinct electronic and steric properties, making it a valuable compound in research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic processes. These techniques not only enhance the yield but also minimize environmental impact, aligning with the growing emphasis on sustainable chemical practices. The synthesis of 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine involves a series of well-defined steps, including nucleophilic substitution, coupling reactions, and functional group transformations. Researchers have demonstrated that the choice of solvent, catalyst, and reaction conditions significantly influences the outcome of these reactions.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies reveal that the molecule exhibits a high degree of stability under standard laboratory conditions. Its solubility in various solvents has been evaluated, providing insights into its potential applications in pharmaceutical formulations and material science.

In terms of biological activity, 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine has shown promising results in recent studies targeting enzyme inhibition and receptor modulation. For instance, researchers have reported its ability to inhibit certain kinases involved in cellular signaling pathways, making it a potential candidate for drug development in oncology and neurodegenerative diseases. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, highlighting its role as a modulator in signaling cascades.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have explored its role as an electron transport layer material, demonstrating enhanced device performance under specific conditions.

In conclusion, 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)-2-methoxypyridine stands out as a versatile compound with diverse applications across multiple disciplines. Its synthesis methodologies continue to evolve with advancements in green chemistry principles, while its biological and physical properties offer new avenues for research and innovation. As scientific understanding deepens, this compound is poised to play an increasingly important role in both academic research and industrial applications.